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Compound of Interest

Compound Name: Fmoc-His(Trt)-OH-15N3

Cat. No.: B12061366 Get Quote

Essential Safety and Logistical Information for Researchers

The proper disposal of chemical reagents is a critical aspect of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide for

the safe disposal of Fmoc-His(Trt)-OH-¹⁵N₃, a protected amino acid utilized in peptide

synthesis. Adherence to these procedures is essential to mitigate risks and ensure the safety of

laboratory personnel and the environment.

Understanding the Compound
Fmoc-His(Trt)-OH-¹⁵N₃ is a stable isotope-labeled amino acid derivative. The ¹⁵N isotope is

non-radioactive; therefore, the disposal protocol is dictated by the chemical properties of the

Fmoc-His(Trt)-OH molecule, not the isotopic label.[1][2][3] It should be handled as a standard

solid chemical waste.

Key Hazard Information:

While not acutely hazardous, Fmoc-His(Trt)-OH may cause skin, eye, and respiratory tract

irritation.[4] It is crucial to handle the compound with appropriate personal protective

equipment.

Personal Protective Equipment (PPE)
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Before handling Fmoc-His(Trt)-OH-¹⁵N₃ for disposal, all personnel must be equipped with the

following personal protective equipment:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or chemical-resistant apron.

Respiratory
A NIOSH-approved respirator if dust is likely to

be generated.

Step-by-Step Disposal Procedure
The primary directive for the disposal of Fmoc-His(Trt)-OH-¹⁵N₃ is to treat it as a hazardous

chemical waste. Do not dispose of this compound down the drain or in regular trash.[5][6]

1. Waste Collection:

Collect all solid waste of Fmoc-His(Trt)-OH-¹⁵N₃, including any contaminated materials such

as weighing paper, gloves, and empty containers, in a designated and compatible hazardous

waste container.[7][8]

The container should be made of a material that will not react with the chemical, such as

high-density polyethylene (HDPE).

Ensure the container is kept tightly closed when not in use.[4][9]

2. Labeling:

The waste container must be clearly and accurately labeled.[5][6][8] The label should

include:

The words "Hazardous Waste".[5][6]

The full chemical name: "Fmoc-His(Trt)-OH-¹⁵N₃".
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The primary hazards (e.g., "Irritant").

The date when the waste was first added to the container.

3. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.[7][10]

This area should be well-ventilated, away from sources of ignition, and segregated from

incompatible materials.[10]

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[8][10]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[4]

Empty Container Disposal:

Empty containers that previously held Fmoc-His(Trt)-OH-¹⁵N₃ should be managed properly.

[11]

If possible, triple rinse the container with a suitable solvent. The rinsate must be collected

and treated as hazardous waste.[11]

After thorough cleaning, deface or remove the original label and dispose of the container as

non-hazardous solid waste, in accordance with your institution's policies.[10][11]

Experimental Protocols Cited
The procedures outlined in this document are based on standard laboratory safety protocols for

handling solid chemical waste and information derived from Safety Data Sheets (SDS) for

Fmoc-His(Trt)-OH. No specific experimental protocols were cited for the generation of this

disposal guide.
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Diagrams

Disposal Workflow for Fmoc-His(Trt)-OH-15N3
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Caption: Disposal Workflow for Fmoc-His(Trt)-OH-¹⁵N₃.
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Key Disposal Considerations
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Caption: Key Disposal Considerations for Fmoc-His(Trt)-OH-¹⁵N₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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